N-(2,4-dimethylphenyl)-2-((3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide

• IUPAC Name: N-(2,4-dimethylphenyl)-2-[[3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl]acetamide
• InChI: InChI=1S/C21H18FN5OS/c1-13-6-7-17(14(2)10-13)23-19(28)12-29-20-9-8-18-24-25-21(27(18)26-20)15-4-3-5-16(22)11-15/h3-11H,12H2,1-2H3,(H,23,28)
• InChI Key: IIUFRMKAKIJLDH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CSC2=NN3C(=NN=C3C4=CC(=CC=C4)F)C=C2)C
• Molecular Formula: C21H18FN5OS
• Molecular Weight: 407.5 g/mol

Description

N-(2,4-dimethylphenyl)-2-((3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H18FN5OS and its molecular weight is 407.47. The purity is usually 95%.
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Scientific Research Applications

Anticancer Properties

Compounds structurally related to N-(2,4-dimethylphenyl)-2-((3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide have shown promising anticancer effects. For instance, derivatives of [1,2,4]triazolo[4,3-b]pyridazin-6-yl with modifications, such as alkylurea replacements, have exhibited significant antiproliferative activities against various human cancer cell lines with reduced toxicity, indicating potential as effective anticancer agents with lower side effects (Xiao-meng Wang et al., 2015). This suggests that the compound could also possess anticancer properties, potentially acting through similar biochemical pathways or targets, such as PI3K inhibition.

Antimicrobial and Antifungal Activities

Several studies on related compounds have demonstrated antimicrobial and antifungal efficacy. Compounds bearing the [1,2,4]triazole and [1,2,4]triazolo[4,3-b][1,3,4]thiadiazine scaffolds, similar to the core structure of the compound , have been reported to exhibit significant antimicrobial activity against a range of bacteria and fungi (M. S. Abbady, 2014). This indicates the potential of N-(2,4-dimethylphenyl)-2-((3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide to serve as a base for developing new antimicrobial agents.

Antioxidant Activity

Research on structurally related compounds has also highlighted potential antioxidant activities, which are critical in mitigating oxidative stress associated with various diseases, including cancer and neurodegenerative disorders. For example, derivatives of [1,2,4]triazolo[3,4-b][1,3,4]thiadiazin with certain phenol moieties have shown significant antioxidant capabilities in various assays, suggesting that compounds with the [1,2,4]triazolo[4,3-b]pyridazin scaffold might also exhibit similar properties (R. M. Shakir et al., 2017).